Cas no 871700-17-3 (Trametinib)

Trametinib structure
Trametinib structure
Product Name:Trametinib
CAS No:871700-17-3
MF:C26H23FIN5O4
MW:615.39480137825
MDL:MFCD17215075
CID:820151
PubChem ID:11707110
Update Time:2024-10-26

Trametinib Chemical and Physical Properties

Names and Identifiers

    • N-[3-[3-Cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1(2H)-yl]phenyl]acetamide
    • Trametinib (GSK1120212)
    • C26H23FIN5O4
    • GSK1120212
    • GSK-1120212
    • GSK1120212 (JTP-74057)
    • N-[3-[3-cyclopropyl-5-(2-fluoro-4-iodoanilino)-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1-yl]phenyl]acetamide
    • N-[3-[3-Cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin...
    • N-[3-[3-Cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1(2H)
    • Trametinib
    • Trametinib (GSK1120212, GSK212, JTP-74057, Mekinist®)
    • Trametinib-D4
    • Trametinib-D6
    • JTP74057
    • JTP-74057
    • Mekinist
    • GSK 1120212
    • JTP 74057
    • GSK212
    • Trametinib (GSK1120212JTP 74057)
    • 33E86K87QN
    • AK174783
    • N-(3-{3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl}phenyl)acetamide
    • N-[3-[3-Cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1(2H)-yl]phenyl]acetamide (ACI)
    • G 02442104
    • GSK 212
    • N-[3-[3-Cyclopropyl-5-(2-fluoro-4-iodo-phenylamino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydro-2H-pyrido[4,3-d]pyrimidin-1-yl]phenyl]acetamide
    • SNR 1611
    • NCGC00263180-07
    • N-(3-{3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,6H,7H-pyrido[4,3-d]pyrimidin-1-yl}phenyl)acetamide
    • s2673
    • Trametinib [USAN]
    • TRAMETINIB [WHO-DD]
    • HMS3295I05
    • SDCCGSBI-0646933.P001
    • SR-01000941589
    • D10175
    • AS-19382
    • MFCD17215075
    • NSC-758246
    • BRD-K12343256-001-01-4
    • GSK1120212 , JTP-74057
    • N-(3-(3-cyclopropyl-5-((2-fluoro-4-iodophenyl)amino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl)phenyl)acetamide
    • CHEBI:75998
    • GSK1120212 (Trametinib)
    • HMS3656J11
    • SR-01000941589-1
    • CHEMBL2103875
    • NSC800956
    • CS-0060
    • LIRYPHYGHXZJBZ-UHFFFAOYSA-N
    • NCGC00263180-01
    • N-{3-[3-cyclopropyl-5-(2-fluoro-4-iodophenylamino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydro-2H-pyrido[4,3-d]pyrimidin-1-yl]phenyl}acetamide
    • SCHEMBL170938
    • L01XE25
    • NSC-800956
    • UNII-33E86K87QN
    • CCG-264976
    • HY-10999
    • SW218089-2
    • MEK Inhibitor GSK1120212
    • TRAMETINIB [INN]
    • DB08911
    • NCGC00263180-14
    • N-[3-[3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxopyrido[3,4-e]pyrimidin-1-yl]phenyl]acetamide
    • J-523325
    • Acetamide, N-(3-(3-cyclopropyl-5-((2-fluoro-4-iodophenyl)amino)-3,4,6,7-tetrahydro-6,8- dimethyl-2,4,7-trioxopyrido(4,3-d)pyrimidin-1(2H)-yl)phenyl)-
    • TMT-212
    • TRAMETINIB [VANDF]
    • BCP02307
    • BRD-K12343256-001-08-9
    • N-[3-[3-Cyclopropyl-5-[(2-Fluoro-4-Iodophenyl)amino]-3,4,6,7-tetrahydro-6,8-dimethyl-2,4,7-trioxopyrido[4,3-d]pyrimidin-1(2h)-yl]phe nyl]acetamide
    • GTPL6495
    • AC-25891
    • TMT212
    • N-(3-{3-cyclopropyl-5-((2-fluoro-4-iodophenyl)amino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7- tetrahydropyrido(4,3-d)pyrimidin-1(2H)-yl}phenyl)acetamide
    • Q7833138
    • EX-5957
    • BRD-K12343256-001-18-8
    • SY067882
    • NSC758246
    • BRD-K12343256-001-11-3
    • QOM
    • N-[3-[3-Cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl]phenyl]acetamide
    • BRD-K12343256-001-14-7
    • BCPP000218
    • Trametinib (USAN)
    • EN300-25299821
    • Trametinib?
    • SB16553
    • N-(3-(3-Cyclopropyl-5-((2-fluoro-4-iodophenyl)amino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7- tetrahydropyrido(4,3-d)pyrimidin-1(2H)-yl)phenyl)acetamide
    • NS00040692
    • N-{3-[3-Cyclopropyl-5-(2-fluoro-4-iodoanilino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl]phenyl}ethanimidic acid
    • DTXSID901007381
    • trametinibum
    • N-(3-(3-cyclopropyl-5-(2-fluoro-4-iodophenylamino)-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl)phenyl)acetamide
    • EX-A022
    • BDBM50531540
    • GSK1120212,JTP-74057, GSK212
    • AKOS015850628
    • N-[3-[3-cyclopropyl-5-(2-fluoro-4-iodo-anilino)-6,8-dimethyl-2,4,7-trioxo-pyrido[4,3-d]pyrimidin-1-yl]phenyl]acetamide
    • Trametinib [USAN:INN]
    • TRAMETINIB [MI]
    • 871700-17-3
    • MDL： MFCD17215075
    • Inchi： 1S/C26H23FIN5O4/c1-13-22-21(23(31(3)24(13)35)30-20-10-7-15(28)11-19(20)27)25(36)33(17-8-9-17)26(37)32(22)18-6-4-5-16(12-18)29-14(2)34/h4-7,10-12,17,30H,8-9H2,1-3H3,(H,29,34)
    • InChI Key： LIRYPHYGHXZJBZ-UHFFFAOYSA-N
    • SMILES： O=C(C)NC1C=C(N2C3C(=C(N(C)C(C=3C)=O)NC3C(F)=CC(I)=CC=3)C(=O)N(C3CC3)C2=O)C=CC=1

Computed Properties

  • Exact Mass: 615.07788g/mol
  • Monoisotopic Mass: 615.07788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 5
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.74
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Soluble in DMSO (100 mg/mL at 25 °C), water (<1 mg/mL at 25 °C), ethanol (<1 mg/mL at 25 °C), and 30% PEG400/0.5% Tween80/5% propylene glycol (15 mg/ml).

Trametinib Security Information

Trametinib Customs Data

  • HS CODE：29339900

Trametinib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-100mg
Trametinib
 871700-17-3 ≥98%
100mg
 ¥1162.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-250mg
Trametinib
 871700-17-3 ≥98%
250mg
 ¥2368.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-50mg
Trametinib
 871700-17-3 ≥98%
50mg
 ¥698.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-10mg
Trametinib
 871700-17-3 ≥98%
10mg
 ¥411.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-1g
Trametinib
 871700-17-3 ≥98%
1g
 ¥4622.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T127461-500mg
Trametinib
 871700-17-3 ≥98%
500mg
 ¥3398.90 2023-08-31
DC Chemicals
DC1099-100 mg
Trametinib
 871700-17-3 >98%
100mg
 $200.0 2022-02-28
DC Chemicals
DC1099-250 mg
Trametinib
 871700-17-3 >98%
250mg
 $400.0 2022-02-28
DC Chemicals
DC1099-1 g
Trametinib
 871700-17-3 >98%
1g
 $650.0 2022-02-28
S e l l e c k ZHONG GUO
S2673-10mM (1mL in DMSO)
Trametinib (GSK1120212)
 871700-17-3 99.98%
10mM (1mL in DMSO)
 ¥794.43 2023-09-15

Trametinib Production Method

Production Method 1

871701-87-0 871701-87-0
871700-17-3 871700-17-3
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Production Method 2

871700-07-1 871700-07-1
871700-17-3 871700-17-3
Reaction Conditions
1.1 2 h, 130 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
3.1 Reagents: Sodium dithionite Solvents: Dimethylformamide ,  Water ;  1 h, 90 °C
4.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Production Method 3

141-82-2 141-82-2
609-08-5 609-08-5
765-30-0 765-30-0
139072-17-6 139072-17-6
871700-17-3 871700-17-3
Reaction Conditions
1.1 Solvents: Diethyl ether ;  10 min, cooled; 1.5 h, rt
1.2 Solvents: Diethyl ether ,  Hexane ;  30 min, rt
1.3 Reagents: Acetic anhydride ;  6 h, 100 °C
1.4 Reagents: Phosphorus oxychloride Solvents: Water ;  3 h, 90 °C
1.5 Solvents: Ethanol ,  Methanol ;  2 h, 80 °C
1.6 Solvents: Diphenyl ether ;  5 h, 220 °C
2.1 Reagents: 2,6-Lutidine Solvents: Chloroform ;  5 min, cooled; 1 h, rt; 0 °C; 30 min, rt
2.2 Reagents: Water
3.1 2 h, 130 °C
4.1 Reagents: Potassium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
5.1 Reagents: Sodium dithionite Solvents: Dimethylformamide ,  Water ;  1 h, 90 °C
6.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Production Method 4

1279693-89-8 1279693-89-8
871700-17-3 871700-17-3
Reaction Conditions
1.1 Reagents: Sodium dithionite Solvents: Dimethylformamide ,  Water ;  1 h, 90 °C
2.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Production Method 5

1279693-88-7 1279693-88-7
871700-17-3 871700-17-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
2.1 Reagents: Sodium dithionite Solvents: Dimethylformamide ,  Water ;  1 h, 90 °C
3.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Production Method 6

871700-24-2 871700-24-2
358-23-6 358-23-6
871700-17-3 871700-17-3
Reaction Conditions
1.1 Reagents: 2,6-Lutidine Solvents: Chloroform ;  5 min, cooled; 1 h, rt; 0 °C; 30 min, rt
1.2 Reagents: Water
2.1 2 h, 130 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
4.1 Reagents: Sodium dithionite Solvents: Dimethylformamide ,  Water ;  1 h, 90 °C
5.1 Reagents: Pyridine Solvents: Chloroform ;  cooled; 2 h, rt
Reference
Discovery of a Highly Potent and Selective MEK Inhibitor: GSK1120212 (JTP-74057 DMSO Solvate)
Abe, Hiroyuki; et al, ACS Medicinal Chemistry Letters, 2011, 2(4), 320-324

Trametinib Raw materials

Trametinib Preparation Products

Trametinib Related Literature

Related Categories

871700-17-3 (Trametinib) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd